Cas no 4073-72-7 (3,4,5-Triphenyl-4H-1,2,4-triazole)

• Product Name: 3,4,5-Triphenyl-4H-1,2,4-triazole
• CAS No: 4073-72-7
• MF: C₂₀H₁₅N₃
• MW: 297.353204011917
• MDL: MFCD00398370
• CID: 44710
• PubChem ID: 626762
• Update Time: 2025-10-29

3,4,5-Triphenyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Triphenyl-4H-1,2,4-triazole
• 3,4,5-TRIPHENYL-1,2,4-TRIAZOLE
• 3,4,5-triphenyl(1,2,4) triazole
• 3,4,5-Triphenyl-4H-1,2,4-triazol
• 4-Methyl-3,5-diphenyl-1,2,4-triazol
• TP-TAZ
• 3,4,5-Triphenyl-4H-1,2,4-triazole #
• LLTSIOOHJBUDCP-UHFFFAOYSA-N
• SR-01000392131
• 3,4,5-Triphenyl-4H-[1,2,4]triazole
• AKOS000576188
• SB66674
• SCHEMBL39449
• FT-0710669
• DTXSID90347855
• 4H-1,2,4-Triazole, 3,4,5-triphenyl-
• SR-01000392131-1
• 4073-72-7
• DB-070078

• MDL： MFCD00398370
• Inchi： 1S/C20H15N3/c1-4-10-16(11-5-1)19-21-22-20(17-12-6-2-7-13-17)23(19)18-14-8-3-9-15-18/h1-15H
• InChI Key： LLTSIOOHJBUDCP-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C(C2C=CC=CC=2)=NN=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 297.12700
• Monoisotopic Mass: 297.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 508 °C at 760 mmHg
• Flash Point: 261 °C
• PSA: 30.71000
• LogP: 4.60130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3,4,5-Triphenyl-4H-1,2,4-triazole

Introduction to 3,4,5-Triphenyl-4H-1,2,4-triazole (CAS No. 4073-72-7)

3,4,5-Triphenyl-4H-1,2,4-triazole, identified by the Chemical Abstracts Service Number (CAS No.) 4073-72-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic compound belongs to the triazole class, characterized by a triazole ring system fused with three phenyl groups. The unique structural configuration of 3,4,5-Triphenyl-4H-1,2,4-triazole imparts distinct chemical properties that make it a valuable scaffold in medicinal chemistry and material science.

The molecular structure of 3,4,5-Triphenyl-4H-1,2,4-triazole consists of a central triazole ring (C₃N₃) substituted with three phenyl rings at the 3rd, 4th, and 5th positions. This arrangement contributes to its extended π-conjugation system, which is a key factor in its reactivity and potential applications. The presence of multiple phenyl groups enhances its lipophilicity and electronic properties, making it a promising candidate for various biochemical interactions.

In recent years, 3,4,5-Triphenyl-4H-1,2,4-triazole has garnered attention in academic and industrial research due to its versatile pharmacological potential. Studies have demonstrated its utility as a precursor or intermediate in the synthesis of biologically active molecules. The compound's ability to act as a scaffold for drug design stems from its ability to engage with biological targets through hydrogen bonding and π-stacking interactions.

One of the most compelling aspects of 3,4,5-Triphenyl-4H-1,2,4-triazole is its role in developing novel therapeutic agents. Researchers have explored its derivatives as potential inhibitors of enzyme activity and as modulators of receptor binding. For instance, modifications to the phenyl rings have been investigated to optimize binding affinity and selectivity for specific biological targets. These efforts align with the broader goal of creating more effective and targeted pharmaceuticals.

The synthesis of 3,4,5-Triphenyl-4H-1,2,4-triazole involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. Common methodologies include cyclization reactions followed by functional group transformations to introduce the phenyl substituents. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields.

From a material science perspective,3, 4073-72-7, also exhibits interesting electronic properties due to its extended conjugation system. This has led to investigations into its potential applications in organic electronics and optoelectronic devices. The compound's ability to absorb and emit light across specific spectral ranges makes it a candidate for use in light-emitting diodes (LEDs) or photovoltaic cells.

The pharmacological profile of 3, 4073-72-7, continues to be an area of active investigation. Preclinical studies have explored its interactions with various biological pathways, including those involved in inflammation and cancer progression. While these studies are preliminary, they provide valuable insights into the compound's therapeutic potential. Further research is warranted to elucidate its mechanism of action and evaluate its safety profile in vivo.

In conclusion, 4073-72-7, represents a fascinating compound with broad applications across chemistry and biology. Its unique structure and properties make it a valuable tool for drug discovery and material development. As research progresses, 4073-72-7, is likely to play an increasingly important role in addressing complex scientific challenges.